4-{3-Bromo-5-ethoxy-4-[(2-methylbenzyl)oxy]benzylidene}-1-phenyl-3,5-pyrazolidinedione

• Molecular Formula: C26H23BrN2O4
• Molecular Weight: 507.4 g/mol
• IUPAC Name: (4E)-4-[[3-bromo-5-ethoxy-4-[(2-methylphenyl)methoxy]phenyl]methylidene]-1-phenylpyrazolidine-3,5-dione
• InChI: InChI=1S/C26H23BrN2O4/c1-3-32-23-15-18(14-22(27)24(23)33-16-19-10-8-7-9-17(19)2)13-21-25(30)28-29(26(21)31)20-11-5-4-6-12-20/h4-15H,3,16H2,1-2H3,(H,28,30)/b21-13+
• InChI Key: NIUDXUDKIQNQBS-FYJGNVAPSA-N
• Isomeric SMILES: CCOC1=C(C(=CC(=C1)/C=C/2\C(=O)NN(C2=O)C3=CC=CC=C3)Br)OCC4=CC=CC=C4C
• SMILES: CCOC1=C(C(=CC(=C1)C=C2C(=O)NN(C2=O)C3=CC=CC=C3)Br)OCC4=CC=CC=C4C

Description

4-{3-Bromo-5-ethoxy-4-[(2-methylbenzyl)oxy]benzylidene}-1-phenyl-3,5-pyrazolidinedione is a chemical compound that has been widely studied due to its potential applications in various fields of scientific research.

Scientific Research Applications

4-{3-Bromo-5-ethoxy-4-[(2-methylbenzyl)oxy]benzylidene}-1-phenyl-3,5-pyrazolidinedione has been widely studied for its potential applications in various fields of scientific research. It has been found to exhibit anti-inflammatory, antioxidant, and anticancer properties. It has also been studied for its potential use as a photosensitizer in photodynamic therapy.

Mechanism of Action

The mechanism of action of 4-{3-Bromo-5-ethoxy-4-[(2-methylbenzyl)oxy]benzylidene}-1-phenyl-3,5-pyrazolidinedione involves the inhibition of various enzymes and signaling pathways that are involved in inflammation and cancer. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme that is involved in the production of prostaglandins that promote inflammation. It has also been found to inhibit the activity of nuclear factor kappa B (NF-κB), which is a signaling pathway that is involved in inflammation and cancer.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-{3-Bromo-5-ethoxy-4-[(2-methylbenzyl)oxy]benzylidene}-1-phenyl-3,5-pyrazolidinedione include the reduction of inflammation and oxidative stress. It has been found to reduce the production of pro-inflammatory cytokines and increase the production of anti-inflammatory cytokines. It has also been found to increase the activity of antioxidant enzymes and reduce the production of reactive oxygen species.

Advantages and Limitations for Lab Experiments

One advantage of using 4-{3-Bromo-5-ethoxy-4-[(2-methylbenzyl)oxy]benzylidene}-1-phenyl-3,5-pyrazolidinedione in lab experiments is its ability to inhibit the activity of COX-2 and NF-κB. This makes it a useful tool for studying the role of these enzymes and signaling pathways in inflammation and cancer. However, one limitation of using this chemical compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 4-{3-Bromo-5-ethoxy-4-[(2-methylbenzyl)oxy]benzylidene}-1-phenyl-3,5-pyrazolidinedione. One direction is the development of new derivatives of this compound with improved efficacy and reduced toxicity. Another direction is the study of the potential use of this compound in combination with other drugs or therapies for the treatment of inflammation and cancer. Additionally, further studies are needed to fully understand the mechanisms of action of this compound and its potential applications in other fields of scientific research.

Synthesis Methods

The synthesis of 4-{3-Bromo-5-ethoxy-4-[(2-methylbenzyl)oxy]benzylidene}-1-phenyl-3,5-pyrazolidinedione involves the reaction of 3-bromo-5-ethoxy-4-hydroxybenzaldehyde with 1-phenyl-3,5-pyrazolidinedione in the presence of a catalyst. The resulting product is then treated with 2-methylbenzyl chloride to obtain the final product.